Cas no 1494516-36-7 (4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide)
4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide
- 1H-Pyrazole-5-carboxamide, 4-amino-N-cyclohexyl-1-ethyl-
-
- Inchi: 1S/C12H20N4O/c1-2-16-11(10(13)8-14-16)12(17)15-9-6-4-3-5-7-9/h8-9H,2-7,13H2,1H3,(H,15,17)
- InChI Key: UQHCVWBLEFQRQP-UHFFFAOYSA-N
- SMILES: N1(CC)C(C(NC2CCCCC2)=O)=C(N)C=N1
4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB554705-100 mg |
4-Amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide; . |
1494516-36-7 | 100MG |
€281.90 | 2022-03-01 | ||
| abcr | AB554705-250 mg |
4-Amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide; . |
1494516-36-7 | 250MG |
€381.10 | 2022-03-01 | ||
| abcr | AB554705-500 mg |
4-Amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide; . |
1494516-36-7 | 500MG |
€528.40 | 2022-03-01 | ||
| abcr | AB554705-1 g |
4-Amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide; . |
1494516-36-7 | 1g |
€676.70 | 2022-03-01 |
4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide
Introduction to 4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide (CAS No. 1494516-36-7)
4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1494516-36-7, represents a unique structural motif that combines a pyrazole core with amine, carboxamide, and cyclohexyl ethyl substituents. The pyrazole ring is a well-documented pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold for developing therapeutic agents.
The structural features of 4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide contribute to its potential biological activity. The presence of an amino group at the 4-position of the pyrazole ring enhances its reactivity, allowing for further functionalization and diversification of its pharmacological properties. Additionally, the incorporation of a cyclohexyl ethyl side chain introduces steric and electronic modifications that can influence binding affinity and selectivity in biological systems.
In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit antimicrobial, anti-inflammatory, anticancer, and anti-viral properties. The compound 4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide is being explored as a potential lead molecule in the development of novel therapeutic agents. Its unique structural configuration suggests that it may interact with specific biological targets, offering opportunities for drug design and optimization.
One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The pyrazole core can be modified in various ways to fine-tune its biological activity. For instance, the introduction of additional substituents or functional groups can alter its pharmacokinetic properties, such as solubility and metabolic stability. These modifications are crucial for improving drug-like characteristics and ensuring that the compound can reach its target site effectively within the body.
Recent research has highlighted the importance of understanding the molecular interactions between small molecules and biological targets. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict how 4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide might bind to proteins or enzymes. These studies have provided valuable insights into its potential mechanisms of action and have guided further optimization efforts.
The synthesis of 4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide involves multi-step organic reactions that require careful planning and execution. Advanced synthetic techniques have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. The use of chiral auxiliaries or asymmetric catalysis may also be considered to achieve enantiopure forms of the compound, which can be critical for its biological activity.
In addition to its potential therapeutic applications, 4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide may also serve as a building block for more complex molecules. Its structural framework allows for further derivatization, enabling chemists to explore new chemical space and discover novel bioactive compounds. This approach is particularly valuable in drug discovery pipelines where hit compounds are often modified to improve their efficacy and safety profiles.
The development of new drugs is a complex process that involves extensive testing in vitro and in vivo. Preclinical studies are essential to evaluate the safety and efficacy of candidate compounds before they can be tested in human trials. 4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide has shown promise in early-stage studies, where it demonstrated favorable pharmacological properties in cell-based assays. These findings have encouraged researchers to pursue further investigation into its potential as a therapeutic agent.
The role of computational chemistry in drug discovery cannot be overstated. Advanced algorithms and machine learning models have revolutionized the way new drugs are designed and developed. By leveraging these tools, researchers can predict the properties of compounds like 4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide with greater accuracy and efficiency. This has led to faster identification of promising candidates and reduced costs associated with traditional screening methods.
The future prospects for 4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide are bright, with ongoing research aimed at elucidating its full potential in medicine. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms are likely to drive innovation in this area. As our understanding of biological systems continues to grow, so too will our ability to design molecules that target specific diseases with high precision.
In conclusion,4-amino-N-cyclohexyl-1-et hyl - 1 H - pyra z ole - 5 - car box amide (CAS No. 14945 16 -36 -7) is a fascinating compound with significant potential in pharmaceutical research . Its unique structure , combined with promising early findings , makes it an exciting candidate for further exploration . As science advances , we can expect this molecule to play an important role in the development of new treatments for various diseases .
1494516-36-7 (4-amino-N-cyclohexyl-1-ethyl-1H-pyrazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)